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Compound of Interest

Compound Name: 3-hydroxytridecanoyl-CoA

Cat. No.: B15547556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Hydroxytridecanoyl-CoA is a medium odd-chain 3-hydroxyacyl-CoA intermediate involved

in fatty acid metabolism. The analysis of this and other acyl-CoA species is crucial for

understanding various metabolic pathways and their dysregulation in disease states. These

application notes provide a framework for the qualitative and quantitative analysis of 3-
hydroxytridecanoyl-CoA in biological samples. It is important to note that a commercial

analytical standard for 3-hydroxytridecanoyl-CoA is not readily available, which presents a

challenge for precise quantification. The following protocols are based on established methods

for similar short, medium, and long-chain acyl-CoAs and may require optimization.

Physicochemical Properties (Predicted)
A summary of predicted physicochemical properties for 3-hydroxytridecanoyl-CoA is

presented below. These values are computationally derived and should be used as a guide.
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Property Value Source

Molecular Formula C34H58N7O18P3S N/A

Molecular Weight 997.85 g/mol N/A

XLogP3 -5.5 N/A

Hydrogen Bond Donor Count 11 N/A

Hydrogen Bond Acceptor

Count
25 N/A

Rotatable Bond Count 31 N/A

Metabolic Pathway: Mitochondrial Fatty Acid Beta-
Oxidation
3-Hydroxyacyl-CoAs are key intermediates in the mitochondrial beta-oxidation of fatty acids.

This pathway sequentially shortens the fatty acyl-CoA chain, releasing acetyl-CoA in each

cycle, which can then enter the citric acid cycle for energy production.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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